α-Phenyl-2-pyridineacetamide-d5
Description
α-Phenyl-2-pyridineacetamide-d5 (Catalogue No.: PA STI 073260) is a deuterated analog of α-phenyl-2-pyridineacetamide, with the molecular formula C₁₃H₇D₅N₂O and a molecular weight of 217.28 g/mol . The compound features five deuterium atoms replacing hydrogen at specific positions, a modification commonly employed to enhance its utility as an internal standard in mass spectrometry (MS) and liquid chromatography-mass spectrometry (LC-MS) workflows. Deuterated compounds like this are critical for reducing matrix effects, improving quantification accuracy, and tracking metabolites in pharmacokinetic studies.
Properties
Molecular Formula |
C₁₃H₇D₅N₂O |
|---|---|
Molecular Weight |
217.28 |
Synonyms |
2-Phenyl-2-(2-pyridyl)acetamide-d5; NSC 62572-d5; SC 16571-d5; α-(2-Pyridyl)benzeneacetamide-d5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table summarizes key structural and functional differences between α-phenyl-2-pyridineacetamide-d5 and related compounds:
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Catalogue No. | Key Features |
|---|---|---|---|---|
| α-Phenyl-2-pyridineacetamide-d5 | C₁₃H₇D₅N₂O | 217.28 | PA STI 073260 | Pyridine ring; five deuterium atoms; acetamide group |
| α-Phenyl-2-piperidineacetamide-d10 (Diastereomers) | C₁₃H₈D₁₀N₂O | 228.36 | PA STI 088864 | Piperidine ring (saturated); ten deuterium atoms; diastereomeric mixture |
| 2-Pyridinamine-d4 | C₅H₂D₄N₂ | 98.14 | PA STI 076320 | Smaller pyridine derivative; four deuterium atoms; primary amine group |
| 2-Phenyl-2-(pyridin-2-yl)acetonitrile | C₁₃H₁₀N₂ | 194.24 | PAI 13 192001 | Nitrile group; non-deuterated; aromatic pyridine and phenyl rings |
α-Phenyl-2-piperidineacetamide-d10
This compound (C₁₃H₈D₁₀N₂O) replaces the pyridine ring with a piperidine ring, introducing saturation and altering electronic properties. The higher deuterium count (10 vs. 5) increases molecular weight (228.36 vs. 217.28 g/mol) and may improve metabolic stability in isotopic tracer studies. The diastereomeric mixture could complicate chromatographic separation but offers insights into stereochemical effects on biological activity .
2-Pyridinamine-d4
With a molecular weight of 98.14 g/mol, this smaller deuterated amine (C₅H₂D₄N₂) serves as a lightweight internal standard for analyzing pyridine-containing metabolites.
2-Phenyl-2-(pyridin-2-yl)acetonitrile
The non-deuterated nitrile derivative (C₁₃H₁₀N₂) lacks isotopic labeling, limiting its use in quantitative MS. However, the nitrile group enhances reactivity, positioning it as a synthetic intermediate for pharmaceuticals or agrochemicals rather than an analytical standard .
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